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Compound of Interest

Compound Name: Juncusol 7-O-glucoside

Cat. No.: B13432941 Get Quote

Juncusol 7-O-glucoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Juncusol 7-O-glucoside is a naturally occurring phenanthrene glycoside first identified in the

common rush, Juncus effusus Linn.[1] As a member of the phenanthrene class of compounds,

which are known for a variety of biological activities, Juncusol 7-O-glucoside and its

aglycone, Juncusol, are of interest to the scientific community for their potential therapeutic

applications. This technical guide provides a comprehensive summary of the current

knowledge on the chemical structure, properties, and biological activities of Juncusol 7-O-
glucoside, with a focus on data relevant to research and drug development.

Chemical Structure and Properties
The chemical structure of Juncusol 7-O-glucoside consists of a Juncusol backbone, a

dihydrophenanthrene derivative, linked to a glucose moiety at the 7-hydroxyl group via an O-

glycosidic bond.

Chemical Structure:

Caption: 2D structure of Juncusol 7-O-glucoside.

Physicochemical Properties:
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A summary of the known and predicted physicochemical properties of Juncusol 7-O-
glucoside is presented in the table below. It is important to note that some of these properties

are predicted and have not been experimentally verified.

Property Value Source

Molecular Formula C₂₄H₂₈O₇ [1]

Molecular Weight 428.47 g/mol [1]

CAS Number 175094-15-2

Predicted Boiling Point 710.0 ± 60.0 °C

Predicted pKa 9.99 ± 0.20

SMILES

C=CC1=C2C3=CC=C(O)C(C)

=C3CCC2=CC(O[C@@H]4O--

INVALID-LINK--

O)O">C@@HCO)=C1C

Experimental Data
Spectral Data
To date, detailed experimental ¹H and ¹³C NMR data specifically for Juncusol 7-O-glucoside
are not readily available in the public domain. However, the chemical shifts for the aglycone,

Juncusol, and for the glucose moiety can be inferred from data on similar compounds.

Researchers should expect characteristic signals for a dihydrophenanthrene core and a β-D-

glucopyranosyl unit.

Experimental Protocols
Isolation from Natural Sources
Juncusol 7-O-glucoside is naturally found in Juncus effusus. While a specific, detailed

protocol for its isolation has not been published, a general workflow for the isolation of

phenanthrenes from Juncus species can be adapted. This typically involves extraction with a

polar solvent, followed by liquid-liquid partitioning and a series of chromatographic separations.
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General Isolation Workflow for Phenanthrenes from Juncus effusus

Dried and Powdered
Juncus effusus Plant Material Methanol Extraction Solvent-Solvent Partitioning

(e.g., n-hexane, ethyl acetate)
Column Chromatography

(e.g., Silica Gel, Sephadex) Preparative HPLC Juncusol 7-O-glucoside

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of phenanthrenes.

Detailed Steps:

Extraction: The dried and powdered plant material is typically extracted with methanol at

room temperature.

Partitioning: The resulting crude extract is then subjected to solvent-solvent partitioning using

solvents of increasing polarity, such as n-hexane and ethyl acetate, to separate compounds

based on their polarity. Phenanthrene glycosides are expected to be enriched in the more

polar fractions.

Chromatography: The fractions are then subjected to various column chromatography

techniques, such as silica gel chromatography and Sephadex LH-20, for further separation.

Purification: Final purification is often achieved using preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Biological Activity
While specific studies on the biological activities of Juncusol 7-O-glucoside are limited, the

aglycone, Juncusol, has been reported to exhibit several biological effects. It is plausible that

Juncusol 7-O-glucoside may share some of these activities, potentially with altered potency

or pharmacokinetic properties due to the presence of the glucose moiety.

Summary of Known Biological Activities of Juncusol (Aglycone):
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Activity Findings References

Cytotoxicity

Juncusol has demonstrated

cytotoxic activity against

various cancer cell lines.[2]

[2]

Antimicrobial

The compound has shown

activity against several

bacterial strains.[2]

[2]

Anti-inflammatory

Phenanthrenes from Juncus

effusus have shown anti-

inflammatory properties by

inhibiting nitric oxide (NO)

production.

Signaling Pathways
Currently, there is no direct evidence linking Juncusol 7-O-glucoside to specific signaling

pathways. However, based on the known activities of its aglycone and other phenanthrenes,

potential areas of investigation could include pathways related to apoptosis, inflammation, and

microbial pathogenesis. For instance, the cytotoxic effects of Juncusol may involve the

induction of apoptotic pathways. The anti-inflammatory effects of related compounds suggest a

potential interaction with pathways such as the NF-κB signaling cascade.

Conclusion
Juncusol 7-O-glucoside is a natural product with a chemical structure that suggests potential

for interesting biological activities. However, a significant lack of experimental data, including

comprehensive spectral characterization and detailed biological studies, hinders its full

potential for drug discovery and development. Further research is warranted to isolate or

synthesize sufficient quantities of this compound for in-depth biological evaluation and to

elucidate its mechanism of action and potential therapeutic applications. This guide serves as a

summary of the current, albeit limited, knowledge and highlights the areas where further

investigation is critically needed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.medchemexpress.com/juncusol-7-o-glucoside.html
https://www.medchemexpress.com/juncusol-7-o-glucoside.html
https://www.medchemexpress.com/juncusol-7-o-glucoside.html
https://www.medchemexpress.com/juncusol-7-o-glucoside.html
https://www.benchchem.com/product/b13432941?utm_src=pdf-body
https://www.benchchem.com/product/b13432941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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